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Compound of Interest

Compound Name:
2-Oxa-5-azaspiro[3.4]octane

oxalate

CAS No.: 1433363-32-6

Cat. No.: B3419445

Get Quote

Executive Summary & Chemical Identity
2-Oxa-5-azaspiro[3.4]octane oxalate (CAS: 1389264-18-9) is a specialized spirocyclic

building block employed in medicinal chemistry as a conformationally restricted bioisostere.

Unlike its symmetric isomer (2-oxa-6-azaspiro[3.4]octane), the 5-aza variant features a nitrogen

atom directly attached to the spiro-quaternary center.[1] This unique architecture, often derived

from the chiral pool (L-Proline), imparts intrinsic chirality and specific vectorality to drug

candidates, modulating metabolic stability and lipophilicity (

).

This guide provides a rigorous analysis of the spectroscopic signature (NMR, IR, MS) of the

oxalate salt, a form preferred for its enhanced crystallinity and shelf-stability compared to the

hygroscopic free base.
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Parameter Detail

IUPAC Name 2-Oxa-5-azaspiro[3.4]octane oxalate

Common Name 5-Aza-2-oxaspiro[3.4]octane oxalate

CAS Number 1389264-18-9 (Salt); 90207-55-9 (Free Base)

Formula
(

)

Molecular Weight 203.19 g/mol (Salt); 113.16 g/mol (Free Base)

Stereochemistry
Chiral (due to C4 spiro-center asymmetry in the

5-aza configuration)

Structural Logic & Numbering System
Correct interpretation of spectroscopic data requires precise atom numbering. The 5-aza

scaffold is distinct because the nitrogen is geminal to the spiro-junction within the 5-membered

ring, while the oxygen occupies the 4-membered ring.

Figure 1: Connectivity of 2-Oxa-5-azaspiro[3.4]octane. Note N(5) is attached to the Spiro center.
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Nuclear Magnetic Resonance ( H-NMR)
The

H-NMR spectrum of the 5-aza isomer is more complex than the 6-aza isomer. Due to the
chirality at the spiro center (induced by the N-substitution pattern), the protons on the oxetane
ring (

and

) are diastereotopic, appearing as distinct AB systems rather than simple singlets or triplets.

Experimental Conditions:

Solvent: DMSO-

(Preferred for salt solubility) or

.

Frequency: 400 MHz or higher recommended resolving geminal couplings.

Signal Assignment Table:
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Position Protons
Shift (

, ppm)
Multiplicity Coupling

(Hz)

Structural
Insight

Oxalate
HOOC-

COOH
12.0 - 14.0 Broad s -

Exchangeabl

e proton;

often invisible

in

.

Oxetane , 4.85 - 4.95 Multiplet / d

Diastereotopi

c proton A

(closer to N

lone pair

vector).

Oxetane , 4.55 - 4.65 Multiplet / d

Diastereotopi

c proton B.

Distinctive

"AB Quartet"

character.

Pyrrolidine 9.0 - 9.5 Broad s -

Ammonium

salt proton (

).

Pyrrolidine 3.20 - 3.40 Multiplet - -protons to

Nitrogen.

Pyrrolidine 2.10 - 2.30 Multiplet -
Adjacent to

spiro center.

Pyrrolidine 1.80 - 2.00 Multiplet - -protons (ring

puckering).

Key Diagnostic Feature: Look for the splitting of the oxetane signals in the 4.5–5.0 ppm region.

In the symmetric 6-aza isomer, these often appear as a cleaner set of signals. In the 5-aza

isomer, the chiral environment creates a complex AB pattern (roofing effect).
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Mass Spectrometry (MS)
The mass spectrum confirms the molecular weight of the free base cation. The oxalate anion is

typically not observed in positive mode ESI.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

Molecular Ion:

Calculated

: 114.09 m/z

Observed

: 114.1 m/z

Fragmentation Pattern:

m/z 114: Parent ion (Stable spiro-cation).

m/z ~84: Loss of

(Formaldehyde) from the oxetane ring (characteristic of oxetanes).

m/z ~70: Pyrrolinium ring fragment after oxetane cleavage.

Infrared Spectroscopy (FT-IR)
The oxalate salt dominates the IR spectrum with strong carbonyl and hydroxyl stretches.
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Wavenumber (

)
Assignment Functional Group

3200 - 2800 Broad Strong
stretch (Ammonium) &

(Acid)

1720 - 1690 Strong stretch (Oxalic acid/Oxalate)

1600 - 1550 Medium bending

1250 - 1150 Strong stretch (Oxetane ether)

980 - 950 Medium
Ring breathing (Spiro-cycle

characteristic)

Experimental Protocols
Protocol A: NMR Sample Preparation (Salt vs. Free
Base)
To characterize the integrity of the salt versus the free base, two preparations are

recommended.

Salt Characterization (DMSO-

):

Dissolve 5-10 mg of the oxalate salt in 0.6 mL DMSO-

.

Observation: You will see the acidic protons (broad singlets >10 ppm) and the ammonium

protons (~9 ppm). This confirms the salt stoichiometry.[2]

Free Base In-Situ (CDCl

+ Base):
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Suspend 10 mg oxalate salt in

.

Add 2 drops of

or shake with aqueous

.

Observation: The ammonium signals disappear. The oxetane protons may shift slightly

upfield due to the loss of the positive charge on the nearby nitrogen.

Protocol B: Quality Control via HPLC-MS
Column: C18 Reverse Phase (e.g., XBridge C18).

Mobile Phase:

A: Water + 0.1% Formic Acid (Do not use TFA if sensitive to acid hydrolysis).

B: Acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV 210 nm (Weak absorbance due to lack of chromophore) + ESI MS (TIC).

Note: The oxalate ion elutes in the void volume; the amine elutes later.

Synthesis & Origin Logic
Understanding the synthesis elucidates the stereochemical data. The 5-aza scaffold is

classically accessed via the Papillon-Taylor Method using L-Proline, which enforces the chirality

observed in the NMR.
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Figure 2: Papillon-Taylor Synthetic Route (Chiral Pool)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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